Cas no 16110-98-8 (2-Phenylmaleic acid)

• Product Name: 2-Phenylmaleic acid
• CAS No: 16110-98-8
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• MDL: MFCD01075740
• CID: 87650
• PubChem ID: 5851674
• Update Time: 2025-07-28

2-Phenylmaleic acid Chemical and Physical Properties

Names and Identifiers

• 2-Phenylmaleic acid
• 2-phenylbut-2-enedioic acid
• Phenylmaleic acid
• 2-phenyl-2-butenedioic acid
• Phenyl-cis-butendisaeure
• Phenylmaleinsaeure
• 2-phenylmaleic acid; 2-phenyl-2-butenedioic acid;
• A883139
• (2Z)-2-phenylbut-2-enedioic acid
• 16110-98-8
• PHENYLMALEICACID
• 2-Butenedioic acid, 2-phenyl-, (2Z)-
• DTXSID50884872
• (Z)-2-phenylbut-2-enedioic acid
• SCHEMBL164579
• AKOS005096368
• SCHEMBL164580
• CS-0156621
• AMY10203
• C73065
• 6M-043
• MFCD01075740
• z-2-phenyl-2-butenedioic acid
• DB-244741
• CQNPSIAJXGEDQS-VURMDHGXSA-N

• MDL： MFCD01075740
• Inchi： 1S/C10H8O4/c11-9(12)6-8(10(13)14)7-4-2-1-3-5-7/h1-6H,(H,11,12)(H,13,14)/b8-6-
• InChI Key： CQNPSIAJXGEDQS-VURMDHGXSA-N
• SMILES： OC(/C(=C\C(=O)O)/C1C=CC=CC=1)=O
• BRN： 2259952

Computed Properties

• Exact Mass: 192.04200
• Monoisotopic Mass: 192.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 1.2

Experimental Properties

• Density: 1.377
• Melting Point: 107-108°C
• Boiling Point: 347.8°Cat760mmHg
• Flash Point: 178.3°C
• Refractive Index: 1.612
• PSA: 74.60000
• LogP: 1.23920

2-Phenylmaleic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• TSCA：Yes
• Risk Phrases：R36/37/38